Cas no 1806859-27-7 (Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate
• CAS No: 1806859-27-7
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876540
• Update Time: 2025-07-23

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)5-2-4(3-13)6(7(10)11)8(12)14-5/h2,7H,1H3
• InChI Key： RTMPRDDIRVOOSR-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C#N)=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1806859-27-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1806859-27-7) is a highly valuable intermediate in the realm of pharmaceutical synthesis, particularly in the development of novel bioactive compounds. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate consists of a pyridine core substituted with several functional groups that enhance its reactivity and utility. The presence of an iodine atom at the 2-position, a cyano group at the 4-position, and a difluoromethyl group at the 3-position makes it a versatile building block for constructing more complex molecules. Additionally, the carboxylate ester moiety at the 6-position provides further opportunities for chemical modification and derivatization.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known to exhibit diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate enhances its potential as a precursor for developing new therapeutic agents.

One of the most compelling aspects of this compound is its role in cross-coupling reactions. The iodine atom at the 2-position facilitates palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in pharmaceutical synthesis to construct biaryl and heteroaryl systems. These reactions are crucial for generating complex molecular architectures that often exhibit improved biological activity compared to their simpler precursors.

The cyano group at the 4-position of Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate also contributes to its synthetic utility. Cyano groups can be readily converted into other functional groups, such as carboxylic acids or amides, through various chemical transformations. This flexibility allows chemists to tailor the properties of the final product to meet specific pharmacological requirements.

The difluoromethyl group at the 3-position is another key feature that enhances the biological activity of derived compounds. Difluoromethyl groups are known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. Their presence has been associated with enhanced pharmacokinetic profiles and increased efficacy in drug candidates.

In the context of drug discovery, Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate has found applications in several therapeutic areas. For instance, it has been used in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The structural motifs present in this compound can be incorporated into molecules that target specific kinases involved in disease pathways.

Recent studies have also explored the use of Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate in developing antiviral agents. The pyridine core and its substituents can be designed to interact with viral enzymes or receptors, thereby inhibiting viral replication or entry into host cells. The versatility of this intermediate allows for rapid screening and optimization of antiviral candidates.

The carboxylate ester group at the 6-position provides an additional handle for further functionalization. This moiety can be hydrolyzed to yield a free carboxylic acid group, which can then be used to form amides or esters with other bioactive molecules. Such modifications are often employed to enhance solubility, bioavailability, or target specificity.

The synthetic pathways involving Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate are well-documented and efficient. Researchers have developed streamlined protocols for its preparation and subsequent derivatization using standard organic chemistry techniques. These methods ensure high yields and purity, making it a reliable starting material for large-scale synthesis.

The safety profile of Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate is another important consideration. While it is not classified as a hazardous material under standard regulations, appropriate handling procedures should be followed to minimize exposure during synthesis and handling. Standard laboratory practices, including personal protective equipment (PPE) and proper ventilation, are recommended.

In conclusion, Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-6-carboxylate (CAS No. 1806859-27-7) is a highly versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for constructing complex bioactive molecules through various chemical transformations. As drug discovery efforts continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.